Cas no 53053-08-0 (N3-Ph-NHS ester)

The N3-Ph-NHS ester is a heterobifunctional crosslinking reagent featuring an azide (N3) group and an NHS ester moiety, separated by a phenyl (Ph) spacer. This compound is widely utilized in bioorthogonal chemistry and bioconjugation applications due to its selective reactivity. The NHS ester enables efficient coupling with primary amines, forming stable amide bonds, while the azide group participates in click chemistry reactions, such as CuAAC or strain-promoted cycloadditions. The phenyl spacer enhances stability and minimizes steric hindrance, improving reaction efficiency. This reagent is particularly valuable for labeling proteins, peptides, and other biomolecules, offering high specificity and compatibility with aqueous and organic solvents. Its versatility makes it suitable for proteomics, drug delivery, and materials science research.
N3-Ph-NHS ester structure
N3-Ph-NHS ester structure
Product name:N3-Ph-NHS ester
CAS No:53053-08-0
MF:C11H8N4O4
MW:260.20562
MDL:MFCD00054963
CID:376269
PubChem ID:122153

N3-Ph-NHS ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-azido-,2,5-dioxo-1-pyrrolidinyl ester
    • N-Hydroxysuccinimidyl-4-azidobenzoate [SAB]
    • (2,5-dioxopyrrolidin-1-yl) 4-azidobenzoate
    • 4-azidobenzoic acid N-hydroxysuccinimide ester
    • N-HYDROXYSUCCINIMIDYL-4-AZIDOBENZOATE
    • 2,5-dioxopyrrolidin-1-yl 4-azidobenzoate
    • 4-azidobenzoic acid succinimidyl ester
    • 4-Azidobenzoyloxysuccinimide
    • BIPA106
    • HSAB
    • hydroxysuccinimidyl-4-azidobenzoate
    • Hydroxysuccinimidyl-p-azidobenzoate
    • N-hydroxysuccinimidyl 4-azidobenzoate
    • N-succinimidyl 4-azidobenzoate
    • succinimidyl 4-azobenzoic acid
    • Succinimidyl p-azidobenzoate
    • p-Azidobenzoic acid N-hydroxysuccinimide ester
    • N3-Ph-NHS ester
    • NSC-329704
    • UNII-8ZXQ80NJ3B
    • A917934
    • 3-hydroxy-2,5-dioxopyrrolidin-1-yl 4-azidobenzoate
    • BP-24333
    • MFCD00054963
    • N-HYDROXYSUCCINIMIDE 4-AZIDOBENZOIC ESTER
    • LWAVGNJLLQSNNN-UHFFFAOYSA-N
    • 4-Azido-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester
    • n-(4-azidobenzoyloxy)succinimide
    • YSZCJ045
    • SCHEMBL13857013
    • CS-7064
    • H1760
    • CS-0105083
    • A1-16319
    • BENZOIC ACID, 4-AZIDO-, 2,5-DIOXO-1-PYRROLIDINYL ESTER
    • BCP33517
    • NSC329704
    • 8ZXQ80NJ3B
    • 53053-08-0
    • N-Hydroxysuccinimidyl-4-azidobenzoate;4-Azidobenzoic acid N-hydroxysuccinimide ester
    • NSC 329704
    • N-Hydroxysuccinimide 4-Azidobenzoate
    • SUCCINIMIDYL 4-AZIDOBENZOATE
    • HY-126524
    • AKOS025312399
    • PD125929
    • DTXSID40201094
    • 4-Azidobenzoic acid 2,5-dioxopyrrolidin-1-yl ester
    • F82472
    • 2,5-Pyrrolidinedione, 1-((4-azidobenzoyl)oxy)-
    • DTXCID40123585
    • MDL: MFCD00054963
    • Inchi: InChI=1S/C11H8N4O4/c12-14-13-8-3-1-7(2-4-8)11(18)19-15-9(16)5-6-10(15)17/h1-4H,5-6H2
    • InChI Key: LWAVGNJLLQSNNN-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)N=[N+]=[N-])C(=O)ON2C(=O)CCC2=O

Computed Properties

  • Exact Mass: 260.05500
  • Monoisotopic Mass: 260.054555
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78
  • XLogP3: 1.8

Experimental Properties

  • Melting Point: 171-172°C
  • Solubility: chloroform: 50 mg/mL
  • PSA: 113.43000
  • LogP: 1.23986

N3-Ph-NHS ester Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

N3-Ph-NHS ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB524106-100 mg
3-Hydroxy-2,5-dioxopyrrolidin-1-yl 4-azidobenzoate; .
53053-08-0
100mg
€669.50 2023-06-14
eNovation Chemicals LLC
Y1265528-100mg
4-azidobenzoic acid N-hydroxysuccinimide ester
53053-08-0 98%
100mg
$195 2024-06-07
Apollo Scientific
BIPA106-100mg
N-Hydroxysuccinimidyl-4-azidobenzoate
53053-08-0
100mg
£32.00 2025-02-22
ChemScence
CS-0105083-100mg
N3-Ph-NHS ester
53053-08-0 ≥98.0%
100mg
$115.0 2021-09-02
MedChemExpress
HY-126524-100mg
N3-Ph-NHS ester
53053-08-0 99.55%
100mg
¥1150 2024-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R021231-10mg
N3-Ph-NHS ester
53053-08-0 ≥95%(LC)
10mg
¥257 2024-05-23
SHENG KE LU SI SHENG WU JI SHU
sc-263835-100 mg
N-Hydroxysuccinimidyl-4-azidobenzoate,
53053-08-0 >97%
100MG
¥948.00 2023-07-10
TRC
A412303-10mg
N-Hydroxysuccinimidyl-4-Azidobenzoate
53053-08-0
10mg
$ 50.00 2022-06-08
abcr
AB524106-25mg
3-Hydroxy-2,5-dioxopyrrolidin-1-yl 4-azidobenzoate; .
53053-08-0
25mg
€307.30 2025-02-19
SHENG KE LU SI SHENG WU JI SHU
sc-263835-100mg
N-Hydroxysuccinimidyl-4-azidobenzoate,
53053-08-0 >97%
100mg
¥948.00 2023-09-05

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Amadis Chemical Company Limited
(CAS:53053-08-0)N3-Ph-NHS ester
A917934
Purity:99%/99%
Quantity:1g/0.5g
Price ($):238.0/179.0